Cas no 125-33-7 (Primidone)

• Product Name: Primidone
• CAS No: 125-33-7
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD00038662
• CID: 36147
• PubChem ID: 125307742
• Update Time: 2025-04-18

Primidone Chemical and Physical Properties

Names and Identifiers

• Primidone
• 2-Deoxyphenobarbital
• 5-Phenyl-5-ethyl-hexahydropyrimidine-4,6-dione
• 5-Ethyldihydro-5-phenyl-4,6(1H,5H)-pyrimidinedione
• 5-ethyl-5-phenyl-1,3-diazinane-4,6-dione
• Primidone solution
• 2-Desoxyphenobarbital,5-Ethyl-5-phenylhexahydropyrimidine-4,6-dione
• 5-ethyl-5-phenyl-dihydro-pyrimidine-4,6-dione
• 5-Ethyl-5-phenylhexahydropyrimidine-4,6-dione
• Liskantin
• Misodine
• Mizodin
• Mylepsinum
• Mysoline
• Primaclone
• Primidon
• PRIMIDONE,USP29,BP2000,UP4
• Prysoline
• Sertan
• Cyral
• Midone
• roe101
• Mizolin
• Mysedon
• Lepsiral
• Majsolin
• Roe 101
• P 7295
• Spectrum_000832
• HY-B0339
• CAS-125-33-7
• KS-5217
• PRIMIDONE [EP IMPURITY]
• NCGC00015834-10
• BP166193
• 5-PHENYL-5-ETHYLHEXAHYDROPYRIMIDINE-4,6-DIONE
• Mysoline, Apo-Primidone
• Tox21_110238
• NCGC00015834-17
• NSC757291
• SCHEMBL34221
• SMR000058501
• UNII-13AFD7670Q
• BRN 0218034
• NCGC00015834-06
• Opera_ID_1083
• Tocris-0830
• Spectrum2_001293
• Spectrum3_000553
• 5-ethyl-5-phenyldihydropyrimidine-4,6(1H,5H)-dione
• PRIMIDONE [WHO-DD]
• J-005215
• 2-Desoxyphenobarbital
• SPECTRUM1500501
• Primidone, European Pharmacopoeia (EP) Reference Standard
• KBio2_006448
• PRIMIDONE [USP MONOGRAPH]
• Primidone, analytical standard
• 5-24-08-00102 (Beilstein Handbook Reference)
• HMS3369J12
• SR-01000003162-5
• Prilepsin
• PRIMIDONE [IARC]
• Lepimidin
• PRIMIDONE [GREEN BOOK]
• 125-33-7
• NCGC00015834-08
• P1906
• SPBio_001325
• HMS3675N13
• HMS3259K04
• NSC41701
• SPBio_003035
• s1965
• HEXAMYDIN
• NSC 41701
• Myidone
• Tox21_201948
• Tox21_303194
• NCGC00023254-09
• NCGC00023254-05
• Spectrum4_000485
• PRIMIDONE [MART.]
• NCGC00023254-10
• PRIMIDONE [HSDB]
• 13AFD7670Q
• SW196576-3
• NCGC00016377-01
• Lopac0_001021
• SR-01000003162
• FT-0674032
• CHEBI:8412
• BPBio1_000859
• Mysoline (TN)
• HMS3884A18
• Primidonum (Latin)
• Tox21_110238_1
• BSPBio_002225
• Prestwick1_000933
• PRIMIDONE (USP MONOGRAPH)
• KBio2_003880
• 4,5H)-Pyrimidinedione, 5-ethyldihydro-5-phenyl-
• Spectrum5_001144
• Primidone(Mysoline)
• Primidonum [INN-Latin]
• Primidone (JP17/USP/INN)
• HMS2097L08
• WLN: T6MV DVMTJ C2 CR
• Q420383
• NCGC00023254-08
• AB00052079_15
• SMP1_000135
• N03AA03
• Pharmakon1600-01500501
• Prestwick0_000933
• Neurosyn
• HMS3263M03
• NCGC00015834-13
• KBio2_001312
• Primidone (primaclone)
• HSDB 3169
• Mylepsin Tablets
• EU-0101021
• HMS3266H18
• Primidone (Mysoline)
• 5-Aethyl-5-phenyl-hexahydropyrimidin-4,6-dion [German]
• Desoxyphenobarbitone
• Primidona
• Lopac-P-7295
• NCGC00015834-14
• Hexamidine(the antispasmodic)
• Primadon
• NCGC00015834-19
• Z1509139960
• Medi-Pets
• LP01021
• HMS1570L08
• SR-01000003162-8
• MFCD00038662
• NCGC00257146-01
• Hexamidine (the antispasmodic)
• CCRIS 54
• KBioGR_000969
• DB00794
• C71997
• D00474
• HEXAMIDINE (ANTIEPILEPTIC)
• NCGC00015834-16
• NCI-C56360
• Prestwick3_000933
• DTXSID7023510
• DivK1c_000324
• Primacone
• GTPL5338
• NCGC00015834-01
• NCGC00015834-03
• 5-Ethyl-5-phenyl-2,3-dihydropyrimidine-4,6(1H,5H)-dione
• FT-0603328
• 5-ETHYLDIHYDRO-5-PHENYL-4,6(1H,5H)PYRIMIDINEDIONE
• PRIMIDONE [JAN]
• NCGC00023254-02
• Hexadiona
• 5-Ethylhexahydro-4,6-dioxo-5-phenylphrimidine
• Primidonum
• SBI-0050994.P004
• Primidone for peak identification
• Primidone, United States Pharmacopeia (USP) Reference Standard
• NCGC00015834-11
• NCGC00015834-28
• DTXCID603510
• NCGC00015834-04
• NS00000208
• C07371
• Pyrimidone Medi-pets
• KBio1_000324
• NCGC00023254-07
• Pyrimidone ''Medi-pets''
• Mylepsin, Primidone Medi-Pets
• SR-01000003162-4
• PRIMIDONE (USP-RS)
• PRIMIDONE (IARC)
• Primidone for peak identification, European Pharmacopoeia (EP) Reference Standard
• CHEMBL856
• SDCCGSBI-0050994.P005
• IDI1_000324
• MLS001055411
• PRIMIDONE [EP MONOGRAPH]
• BRD-K32247306-001-17-9
• NSC-757291
• PRIMIDONE [USP-RS]
• Primoline
• PRIMIDONE (MART.)
• BSPBio_000866
• HMS3655L05
• HMS501A06
• NCGC00015834-02
• NCGC00015834-05
• PRIMIDONE [ORANGE BOOK]
• NC00532
• PRIMIDONE [MI]
• BIDD:GT0319
• Resimatil
• Primakton
• AB00052079-14
• EINECS 204-737-0
• Primacione
• 5-Ethylhexahydro-4,6-dioxo-5-phenylpyrimidine
• BPBio1_000954
• Biomol-NT_000261
• NCGC00261706-01
• SR-01000003162-2
• BRD-K32247306-001-05-4
• CCG-39231
• 5-Phenyl-5-aethylhexahydropyrimidindion-(4,6) [German]
• 4,6(1H,5H)-Pyrimidinedione, 5-ethyldihydro-5-phenyl-
• Prestwick2_000933
• HMS1920J20
• NCGC00015834-09
• A805374
• NINDS_000324
• PRIMIDONE (EP IMPURITY)
• 5-Ethyldihydro-5-phenyl-4,5H)-pyrimidinedione
• HMS3411N13
• 5-Ethylhexahydro-5-phenylpyrimidine-4,6-dione
• Primidona [INN-Spanish]
• HMS3714L08
• KBioSS_001312
• AB00052079
• Misolyne
• Milepsin
• Neurosyn Tablets
• NCGC00023254-04
• NCGC00015834-12
• NCGC00015834-15
• NSC-41701
• PRIMIDONE (EP MONOGRAPH)
• 5-Phenyl-5-aethylhexahydropyrimidindion-(4,6)
• AKOS003368409
• 5-Ethyl-5-phenyldihydro-4,6(1H,5H)-pyrimidinedione #
• AB00052079_16
• PRIMIDONE [INN]
• NCGC00259497-01
• MLS000028593
• NCGC00023254-06
• PRIMIDONE [VANDF]
• Primidone [USP:INN:BAN:JAN]
• Tox21_501021
• Mylepsin
• BDBM50248152
• SY052118
• Pyrimidone 'Medi-pets'
• MLS001074125
• HMS2236G03
• NCGC00015834-07
• HMS2092A21
• KBio3_001725
• 5-Aethyl-5-phenyl-hexahydropyrimidin-4,6-dion
• BRD-K32247306-001-28-6
• Primidone (JP18/USP/INN)
• BRD-K32247306-001-27-8
• BRD-K32247306-001-29-4
• HY-B0339R
• Primidone (Standard)
• A1AIA
• FP05584
• Primidone - Bio-X trade mark
• 204-737-0

• MDL： MFCD00038662
• Inchi： 1S/C12H14N2O2/c1-2-12(9-6-4-3-5-7-9)10(15)13-8-14-11(12)16/h3-7H,2,8H2,1H3,(H,13,15)(H,14,16)
• InChI Key： DQMZLTXERSFNPB-UHFFFAOYSA-N
• SMILES： O=C1C(C(NCN1)=O)(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 218.10600
• Monoisotopic Mass: 218.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 58.2A^2

Experimental Properties

• Color/Form: White crystalline powder. Odorless, slightly bitter taste.
• Density: 1.1402 (rough estimate)
• Melting Point: 281-282 ºC
• Boiling Point: 520.7°C at 760 mmHg
• Flash Point: 9℃
• Refractive Index: 1.6660 (estimate)
• Solubility: Soluble in acetic acid (50 mg/ml), DMSO (100 mM), methanol, ethanol (3 mg/ml at 25 °C), and water (<1 mg/ml at 25 °C).
• Water Partition Coefficient: <0.1 g/100 mL at 19 ºC
• PSA: 58.20000
• LogP: 1.19550
• Merck: 7746
• FEMA: 2160
• Solubility: Slightly soluble in alcohol, almost insoluble in water, acetone or benzene

Primidone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H351
• Warning Statement： P201-P202-P264-P270-P280-P301+P312+P330-P308+P313-P405-P501
• Hazardous Material transportation number：3249
• WGK Germany：3
• Hazard Category Code： 22-40-39/23/24/25-23/24/25-11
• Safety Instruction： S22; S36; S45
• RTECS：UV9100000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients